5-Methyl-4,5-dihydro-1H-imidazole

• IUPAC Name: 5-methyl-4,5-dihydro-1H-imidazole
• InChI: InChI=1S/C4H8N2/c1-4-2-5-3-6-4/h3-4H,2H2,1H3,(H,5,6)
• InChI Key: STFIZEBRSSCPKA-UHFFFAOYSA-N
• Canonical SMILES: CC1CN=CN1
• Molecular Formula: C4H8N2
• DSSTOX Substance ID: DTXSID30495788
• Molecular Weight: 84.12 g/mol
• CAS RN: 1615-03-8

Description

5-Methyl-4,5-dihydro-1H-imidazole is a derivative of imidazole, a five-membered heterocyclic compound that contains three carbon atoms, two nitrogen atoms, and two double bonds. It is also known as 1, 3-diazole. The imidazole ring is a key component of many biologically active molecules and is used in a variety of applications.

Synthesis Analysis

Imidazole derivatives are synthesized using various methods, including condensation, ring cyclization, oxidation conversion, and more. The synthesis of substituted imidazoles has been a focus of recent research, with an emphasis on the bonds constructed during the formation of the imidazole.

Molecular Structure Analysis

The molecular formula of 5-Methyl-4,5-dihydro-1H-imidazole is C4H8N2. It contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The synthesis of imidazole derivatives often involves the formation of bonds during the construction of the imidazole ring. For example, one reported reaction proceeds via nickel-catalysed addition to a nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization.

Physical And Chemical Properties Analysis

Imidazole is amphoteric in nature, showing both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of the two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Synthesis and Characterization

• Regioselective Synthesis : The compound 5-Methyl-4,5-dihydro-1H-imidazole is utilized in the synthesis of various derivatives. For example, a study described the regioselective synthesis of 4,5-diaryl-1-methyl-1H-imidazoles, which are highly cytotoxic against human tumor cell lines (Bellina et al., 2008).
• Formation of New Derivatives : A research project explored the synthesis of new derivatives from 4-methyl-1H-imidazole-5-carbaldehyde. These derivatives have potential biological activities and can serve as precursors for further chemical transformations (Orhan et al., 2019).

Medical and Biological Applications

• Anti-Diabetic Potential : Imidazole derivatives, including 5-Methyl-4,5-dihydro-1H-imidazole, have been studied for their anti-diabetic potential. They have shown effectiveness in inhibiting α-glucosidase, an enzyme involved in carbohydrate digestion (Ibraheem et al., 2020).
• Cytotoxic and Antibacterial Properties : Imidazole derivatives have been synthesized and evaluated for their cytotoxic and antibacterial activities. These compounds, including 5-Methyl-4,5-dihydro-1H-imidazole, have been found to exhibit significant biological activities (Sonwane et al., 2012).

Chemical and Physical Properties

• Corrosion Inhibition : Imidazole derivatives are effective corrosion inhibitors. A novel imidazole derivative, related to 5-Methyl-4,5-dihydro-1H-imidazole, has been investigated as a corrosion inhibitor for carbon steel in an acidic environment (Zhang et al., 2015).
• Electrolyte for Fuel Cells : Imidazole and its derivatives are used in polybenzimidazole membranes doped with phosphoric acid, serving as high-temperature proton-conducting electrolytes for fuel cells (Schechter & Savinell, 2002).

Mechanism of Action

While the specific mechanism of action for 5-Methyl-4,5-dihydro-1H-imidazole is not mentioned in the search results, imidazole derivatives are known to exhibit a broad range of biological activities. They are key components of many functional molecules used in various applications.

Safety and Hazards

While specific safety data for 5-Methyl-4,5-dihydro-1H-imidazole was not found, general safety precautions for handling imidazole derivatives include avoiding dust formation, avoiding breathing in mist, gas, or vapors, and using personal protective equipment.